Cas no 127062-22-0 (2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE phosphoramidite)

• Product Name: 2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE phosphoramidite
• CAS No: 127062-22-0
• MF: C₂₀H₂₉N₄NaO₉S₂
• MW: 556.585433721542
• CID: 103252
• PubChem ID: 57653912
• Update Time: 2025-06-14

2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE phosphoramidite Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-,2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, sodium salt (1:1)
• Biotinamidohexanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt
• Hexanoic acid,6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-,2,5-di...
• Hexanoic acid,6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-,2,5-dioxo-3-sulfo-1-pyrrolidinyl este
• Hexanoic acid,6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]-,2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• sulfo-LC-(+)-Biotin
• Sulfo-NHS-LC-Biotin
• SULPHOSUCCINIMIDYL-6-(BIOTINAMIDO)HEXANOATE
• 2'-DEOXY-5'-O-DMT-N6-METHYL-8-OXOADENOSINE 3'-CE PHOSPHORAMIDITE
• 6-(biotinylamino)hexanoic acid 3-sulfo-N-hydroxysuccinimide ester sodium salt
• BIOTINAMIDOCAPROIC ACID 3-SULFO-N-HYDROXYSUCCINIMIDE ESTER
• STEARETH-10
• Sulfosuccinimidyl 6-(biotinamido)hexanoate
• Sulfosuccinimidyl 6-(biotinamido)hexanoate sodium salt
• 6-[[5-(Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]hexanoic acid 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester sodium salt (1:1)
• HASSE
• BIOTIN HASSE
• SULPHO LC BIOTIN
• biotinamidocaproicacid3-sulfo-n-*hydroxysuccini
• SULFOSUCCINIMIDYL N-(D-BIOTINYL)-6-AMINOHEXANOATE
• BIOTINAMIDOCAPROIC ACID 3-SULFO-N-HYDROX YSUCCINIMI
• Biotinamidohexanoic acid 3-sulfo-N-hydroxysuccinimide ester
• Biotinamidohexanoic acid 3-sulfo-N-hydroxysuccin
• Sulfo NHS LC Biotin
• JJGWLCLUQNFDIS-GTSONSFRSA-M
• BP-22635
• 191671-46-2
• HY-D0799
• SCHEMBL1693977
• Sodium 2,5-dioxo-1-((6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoyl)oxy)pyrrolidine-3-sulfonate
• Sulfo-NHS-LC-Biotin (sodium)
• sodium;1-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
• CS-0012224
• Sulfo-NHS-LC Biotin
• Sodium2,5-dioxo-1-((6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoyl)oxy)pyrrolidine-3-sulfonate
• Sulfo-NHS-LC-Biotin sodium salt
• sulfosuccinimidyl-6-(biotinamido)hexanoate
• MFCD00078534
• Sulfo-NHS-LC-Biotin sodium
• Sulfo-N-succinimidyl 6-(biotinamido) hexanoate Sodium Salt(~90%)
• AKOS027383960
• 127062-22-0
• SODIUM 1-[(6-{5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANAMIDO}HEXANOYL)OXY]-2,5-DIOXOPYRROLIDINE-3-SULFONATE
• 2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE phosphoramidite

• MDL： MFCD00078534
• Inchi： 1S/C20H30N4O9S2.Na/c25-15(7-4-3-6-13-18-12(11-34-13)22-20(29)23-18)21-9-5-1-2-8-17(27)33-24-16(26)10-14(19(24)28)35(30,31)32;/h12-14,18H,1-11H2,(H,21,25)(H2,22,23,29)(H,30,31,32);/q;+1/p-1/t12-,13-,14?,18-;/m0./s1
• InChI Key： JJGWLCLUQNFDIS-GTSONSFRSA-M
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)NC(N2)=O.[Na+]

Computed Properties

• Exact Mass: 556.12700
• Monoisotopic Mass: 556.12736514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 959
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.51
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.619
• Solubility: H2O: soluble10mg/mL
• PSA: 224.79000
• LogP: 1.58690
• Vapor Pressure: No data available

2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE phosphoramidite Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360D
• Warning Statement： P201-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 61
• Safety Instruction： 53-45
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Other Chemical Reagents

Additional information on 2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE phosphoramidite

Comprehensive Overview of 2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE Phosphoramidite (CAS No. 127062-22-0)

2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE Phosphoramidite (CAS No. 127062-22-0) is a highly specialized nucleotide derivative widely used in oligonucleotide synthesis, particularly in the field of therapeutic nucleic acids and diagnostic probe development. This compound belongs to the class of phosphoramidite building blocks, which are critical for solid-phase DNA/RNA synthesis. Its unique structure, featuring an N6-methyl-8-oxoadenine modification, enhances stability and binding affinity, making it invaluable for antisense oligonucleotides and siRNA applications.

The growing demand for precision medicine and gene therapy has propelled interest in modified nucleotides like 2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE Phosphoramidite. Researchers frequently search for terms such as "modified nucleosides in CRISPR", "phosphoramidite synthesis protocols", and "oligonucleotide stability enhancements", reflecting its relevance in cutting-edge biotechnologies. The compound’s DMT (dimethoxytrityl) protecting group ensures high-yield coupling efficiency, while the CE (cyanoethyl) moiety simplifies deprotection steps—key considerations for labs optimizing high-throughput oligonucleotide production.

From a structural perspective, the 8-oxoadenine modification introduces redox-active properties, which are exploited in DNA damage studies and oxidative stress research. This aligns with trending topics like "biomarkers for aging" and "ROS-induced genomic instability". The N6-methylation further modulates hydrogen bonding, a feature leveraged in aptamer design and theranostic applications. Such attributes make CAS No. 127062-22-0 a staple in pharmaceutical R&D pipelines targeting mRNA vaccines and personalized oncology.

Quality control of 2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE Phosphoramidite adheres to stringent HPLC and mass spectrometry standards, addressing common user queries like "phosphoramidite purity requirements" and "storage conditions for nucleotide analogs". Its stability under inert atmospheres (−20°C) ensures compatibility with automated synthesizers, a frequent concern for core facilities. Additionally, the compound’s role in click chemistry-based probes (e.g., azide-alkyne cycloaddition) positions it at the intersection of chemical biology and nanomedicine—hot topics in NIH-funded grants.

In summary, 2'-Deoxy-5'-O-DMT-N6-methyl-8-oxoadenosine 3'-CE Phosphoramidite (CAS No. 127062-22-0) exemplifies innovation in nucleic acid chemistry, addressing both fundamental research needs and industrial-scale therapeutic oligonucleotide manufacturing. Its multifaceted applications—from epigenetic editing to biosensor development—underscore why it remains a highly cited reagent in peer-reviewed literature and patent filings.